Cas no 492-21-7 (9H-xanthene-9-thione)

9H-Xanthene-9-thione is a sulfur-containing heterocyclic compound characterized by its xanthene backbone with a thiocarbonyl functional group at the central 9-position. This structure imparts unique photophysical and electronic properties, making it valuable in organic synthesis and materials science. The compound exhibits strong absorption and emission characteristics, suitable for applications in fluorescent dyes, sensors, and optoelectronic materials. Its thioketone moiety also enhances reactivity in cycloaddition and polymerization reactions. With high thermal stability and tunable solubility, 9H-xanthene-9-thione serves as a versatile intermediate for designing advanced functional materials. Careful handling is recommended due to potential sensitivity to light and air.

9H-xanthene-9-thione structure

Product Name:9H-xanthene-9-thione

CAS No:492-21-7

MF:C₁₃H₈OS

MW:212.267022132874

CID:932274

PubChem ID:300362

Update Time:2025-06-08

9H-xanthene-9-thione Chemical and Physical Properties

Names and Identifiers

- 9H-xanthene-9-thione
- 9-THIOXANTHENONE
- xanthene-9-thione
- 9H-Xanthene,9-thioxo
- 9H-xanthone-9-thione
- Dibenzopyran-4-thione
- F0401-0133
- S2-xanthione
- thioxanthene-9-one
- Xanthen-9-thion
- Xanthenethione
- Xanthione
- 492-21-7
- 9H-Xanthen-9-one, 9-thio-
- Xanthion
- SCHEMBL195537
- AKOS003621303
- DTXSID60306237
- AR-423/41051429
- CHEMBL502408
- SR-01000443132-1
- NSC174726
- STK331997
- InChI=1/C13H8OS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8
- NSC-174726
- CCG-248406
- VKLOKHJKPPJQMM-UHFFFAOYSA-N
- 9H-Xanthene, 9-thioxo-
- SR-01000443132
- EU-0039240
- Inchi： 1S/C13H8OS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H
- InChI Key： VKLOKHJKPPJQMM-UHFFFAOYSA-N
- SMILES： S=C1C2C=CC=CC=2OC2C=CC=CC=21

Computed Properties

Exact Mass: 212.03000
Monoisotopic Mass: 212.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 41.3Å²

Experimental Properties

Density: 1.33
Boiling Point: 339.9°C at 760 mmHg
Flash Point: 159.4°C
Refractive Index: 1.722
PSA: 45.23000
LogP: 4.31550

9H-xanthene-9-thione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0401-0133-2μmol	9H-xanthene-9-thione	492-21-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0401-0133-5μmol	9H-xanthene-9-thione	492-21-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0401-0133-10μmol	9H-xanthene-9-thione	492-21-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0401-0133-20μmol	9H-xanthene-9-thione	492-21-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0401-0133-1mg	9H-xanthene-9-thione	492-21-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0401-0133-2mg	9H-xanthene-9-thione	492-21-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0401-0133-3mg	9H-xanthene-9-thione	492-21-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0401-0133-4mg	9H-xanthene-9-thione	492-21-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0401-0133-5mg	9H-xanthene-9-thione	492-21-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0401-0133-10mg	9H-xanthene-9-thione	492-21-7	90%+	10mg	$79.0	2023-05-17